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Compound of Interest

Compound Name: N-2-Cyanoethyl-val-leu-anilide

Cat. No.: B062154 Get Quote

Essential Safety and Handling Guide for N-2-
Cyanoethyl-val-leu-anilide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-2-Cyanoethyl-val-leu-anilide. The following

procedures for personal protective equipment (PPE), operational handling, and disposal are

based on established safety protocols for related chemical compounds, including anilides and

nitriles.

Chemical Profile:

Chemical Name: N-2-Cyanoethyl-val-leu-anilide

CAS Number: 194351-52-5[1]

Molecular Formula: C20H30N4O2[1]

Appearance: Likely a solid, as it is described as forming colorless plates in a synthesis of a

related compound.[2]

Storage: 2-8°C Refrigerator[1]
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While a specific Safety Data Sheet (SDS) for N-2-Cyanoethyl-val-leu-anilide is not readily

available, its structure suggests potential hazards associated with both anilide and nitrile

functional groups. Aniline and its derivatives are known to be toxic and can be absorbed

through the skin, ingestion, or inhalation.[3][4] Acute exposure to aniline can lead to

methemoglobinemia, which impairs the blood's oxygen-carrying capacity.[4] Nitrile compounds

can also be hazardous. Therefore, it is imperative to handle this compound with extreme

caution.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this compound to determine

the appropriate level of PPE.[4] The following table summarizes the recommended PPE for

handling N-2-Cyanoethyl-val-leu-anilide.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Transferring

(Powder)

Safety glasses

with side shields

or chemical

splash goggles.

[5]

Chemical-

resistant gloves

(e.g., nitrile).

Inspect for tears

or punctures

before use.[5][6]

A flame-resistant

lab coat should

be worn to

protect from skin

contact.[5]

If there is a risk

of generating

dust or aerosols,

a NIOSH-

approved

respirator with an

organic vapor

cartridge is

necessary.[5]

Work should be

conducted in a

chemical fume

hood.[4][7]

In Solution
Chemical splash

goggles.[5]

Chemical-

resistant gloves

(e.g., nitrile).[5]

[8]

A flame-resistant

lab coat.[5]

Work in a well-

ventilated area,

preferably a

chemical fume

hood.[3][4]

Cleaning Spills

Chemical splash

goggles and a

face shield.[9]

Heavy-duty

chemical-

resistant gloves

(e.g., thicker

nitrile or

neoprene).

Chemical-

resistant apron

or suit,

depending on the

spill size.

A NIOSH-

approved

respirator with an

organic vapor

cartridge or a

self-contained

breathing

apparatus

(SCBA) for large

spills.[3]

Experimental Protocols: Safe Handling and Disposal
Handling Powdered N-2-Cyanoethyl-val-leu-anilide:
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Preparation: Before handling, ensure that a chemical fume hood is operational and that an

eyewash station and safety shower are accessible.[4] Cover the work surface with absorbent

bench paper.[10]

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.

Weighing and Transfer:

Perform all manipulations of the powder within a chemical fume hood to minimize

inhalation exposure.[7][11]

Use a spatula for transfers to avoid creating dust.[10] Avoid pouring the powder directly

from the bottle.[10]

Use weigh boats to contain the powder during weighing.[10]

Keep the container tightly closed when not in use.[4][10]

Post-Handling:

Wipe down the spatula and any surfaces with a damp cloth or paper towel to collect any

residual powder. Dispose of the cleaning materials as hazardous waste.

Decontaminate the work surface.[4]

Remove gloves and lab coat before leaving the work area.

Wash hands thoroughly with soap and water after handling the chemical.[12][13]

Disposal Plan:

All waste containing N-2-Cyanoethyl-val-leu-anilide, including contaminated materials, must

be treated as hazardous waste.

Waste Segregation: Do not mix this chemical waste with other waste streams.[5]
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Container Labeling: Collect all solid and liquid waste in a clearly labeled, sealable, and

compatible waste container.[5] The label must include "Hazardous Waste" and the full

chemical name: "N-2-Cyanoethyl-val-leu-anilide".[5]

Contaminated Materials: Any items that have come into contact with the chemical, such as

gloves, absorbent pads, and weighing papers, must be disposed of in a designated

hazardous waste container.[5] Do not discard these items in the regular trash.[5]

Disposal Procedure: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed professional

waste disposal service.[14] Do not pour any waste containing this chemical down the drain.

[14]
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Workflow for Handling N-2-Cyanoethyl-val-leu-anilide

Preparation

PPE Selection

Handling Procedure

Waste Disposal

Conduct Risk Assessment

Verify Fume Hood Operation

Locate Safety Shower & Eyewash

Eye Protection (Goggles)

Work in Fume Hood

Nitrile Gloves Lab Coat Respirator (if needed)

Weigh & Transfer Carefully

Keep Container Sealed

Decontaminate Workspace

Segregate Hazardous Waste

Label Waste Container

Dispose of Contaminated PPE

Contact EHS for Pickup

End

cluster_prep

cluster_handling

cluster_disposal

cluster_ppeStart
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Caption: Workflow for handling N-2-Cyanoethyl-val-leu-anilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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